Cas no 861925-01-1 (1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]-)
861925-01-1 structure
Product Name:1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]-
CAS No:861925-01-1
MF:C7H14N4S
MW:186.277859210968
CID:1844551
PubChem ID:9834146
Update Time:2025-04-21
1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]-
- starbld0039831
- CS-0360613
- STL582021
- 3-(Isopentylthio)-1H-1,2,4-triazol-5-amine
- 3-[(3-methylbutyl)thio]-1H-1,2,4-triazol-5-amine
- 3-[(3-methylbutyl)sulfanyl]-1H-1,2,4-triazol-5-amine
- ALBB-031849
- 3-(3-methylbutylsulfanyl)-1H-1,2,4-triazol-5-amine
- AKOS002681468
- 3-(ISOPENTYLSULFANYL)-1H-1,2,4-TRIAZOL-5-AMINE
- 861925-01-1
- LS-11614
- AKOS002559335
- MFCD08592473
- 5-(Isopentylthio)-1H-1,2,4-triazol-3-amine
-
- Inchi: 1S/C7H14N4S/c1-5(2)3-4-12-7-9-6(8)10-11-7/h5H,3-4H2,1-2H3,(H3,8,9,10,11)
- InChI Key: RMISFSPQPLRATK-UHFFFAOYSA-N
- SMILES: S(C1=NNC(N)=N1)CCC(C)C
Computed Properties
- Exact Mass: 186.09391764g/mol
- Monoisotopic Mass: 186.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 92.9Ų
1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431283-250mg |
5-(Isopentylthio)-1H-1,2,4-triazol-3-amine |
861925-01-1 | 98% | 250mg |
¥1123.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431283-1g |
5-(Isopentylthio)-1H-1,2,4-triazol-3-amine |
861925-01-1 | 98% | 1g |
¥2592.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431283-5g |
5-(Isopentylthio)-1H-1,2,4-triazol-3-amine |
861925-01-1 | 98% | 5g |
¥10080.00 | 2024-07-28 |
1H-1,2,4-Triazol-3-amine, 5-[(3-methylbutyl)thio]- Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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